Cas no 52364-73-5 (4'-(Octyloxy)-4-biphenylcarbonitrile)

4'-(Octyloxy)-4-biphenylcarbonitrile Properties

Names and Identifiers

• 4'-Octyloxy-[1,1'-biphenyl]-4-carbonitrile
• 4'-(Octyloxy)-4-biphenylcarbonitrile
• 4-Cyano-4'-n-octyloxybiphenyl
• 4′-(Octyloxy)-4-biphenylcarbonitrile
• 4-(4-octoxyphenyl)benzonitrile
• 4'-n-Octyloxy-4-biphenylcarbonitrile
• 8OCB
• +Expand

• MDL： MFCD00075145
• InChIKey： GPGGNNIMKOVSAG-UHFFFAOYSA-N
• Inchi： 1S/C21H25NO/c1-2-3-4-5-6-10-16-23-21-15-11-14-19(20(21)17-22)18-12-8-7-9-13-18/h7-9,11-15H,2-6,10,16H2,1H3
• SMILES： N#CC1=CC=C(C2=CC=C(OCCCCCCCC)C=C2)C=C1

Computed Properties

• Exact Mass: 307.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 23
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 5.96458
• PSA: 33.02000
• Refractive Index: 1.5614 (estimate)
• Boiling Point: 455.2°C at 760 mmHg
• Melting Point: 54°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0505 (rough estimate)

4'-(Octyloxy)-4-biphenylcarbonitrile Security Information

• Symbol: GHS07
• RTECS：DV1764500
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes

4'-(Octyloxy)-4-biphenylcarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides